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Compound of Interest

Compound Name: Diguanidine phosphate
CAS No.: 5423-23-4
Cat. No.: B1588332
- 7

Chemical Identity & Stoichiometric Resolution

In the field of flame retardants and biochemical reagents, "Guanidine Phosphate" is a generic
term that frequently leads to procurement errors.[1] It is critical to distinguish between the
monobasic and dibasic salts.

Diguanidine Phosphate refers to the dibasic salt, chemically defined as Bis(guanidinium)
hydrogen phosphate.[1]

Core Identification Data
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Parameter Specification

Chemical Name Bis(guanidinium) hydrogen phosphate
CAS Registry Number 5423-23-4

Stoichiometry 2:1 (Guanidine : Phosphate)

Molecular Formula

Molecular Weight 216.14 g/mol

Appearance White crystalline powder
Solubility (Water) High (~250 g/L at 20°C)

pH (10% Solution) ~7.0-8.5 (Neutral to slightly basic)

Critical Note on Database Errors: Many commercial databases incorrectly list the Molecular
Weight of CAS 5423-23-4 as 157.07 g/mol .[1] 157.07 g/mol corresponds to Monoguanidine
Phosphate (

). Researchers must verify the stoichiometry (2:1) via elemental analysis or titration
before use in sensitive applications.[1]

Structural Visualization

The compound consists of two protonated guanidinium cations stabilizing a single hydrogen
phosphate anion.[1][2]
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Figure 1: lonic assembly of Diguanidine Phosphate showing the 2:1 stoichiometric ratio.[1][3]

Synthesis & Production Protocol

For high-purity research applications, a direct neutralization method is preferred over the
industrial urea-fusion method to avoid byproducts like cyanuric acid.[1]

Reaction Mechanism

(Note: Using Guanidine Carbonate avoids chloride contamination common with Guanidine HCI
starting material.)[1]

Laboratory Scale Protocol (Self-Validating)

Reagents:

¢ Guanidine Carbonate (99%+)[1]

¢ Phosphoric Acid (85% ACS Grade)[1]
e Deionized Water[1]

Workflow:

¢ Preparation: Dissolve 180.2 g (1.0 mol) of Guanidine Carbonate in 500 mL of deionized
water at 40°C. Ensure complete dissolution.

¢ Neutralization: Slowly add 115.3 g (1.0 mol) of 85% Phosphoric Acid dropwise.
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o Validation Step: Monitor

evolution.[1] The reaction is exothermic; maintain temperature

to prevent hydrolysis.[1]

o Crystallization: Evaporate the solution under reduced pressure (Rotavap) at 50°C until
crystal onset. Cool to 4°C overnight.[1]

 Purification: Filter crystals and wash with ice-cold ethanol (Diguanidine phosphate is
insoluble in ethanol, removing organic impurities).

e Drying: Dry at 60°C under vacuum.

o Yield Validation: Expected yield >90%.[1][4] Melting point check: 246-250°C
(decomposition).[1]
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Figure 2: Step-by-step synthesis workflow for high-purity Diguanidine Phosphate.

Application: Flame Retardancy Mechanism

Diguanidine Phosphate is a premier intumescent flame retardant, particularly for wood and
cellulose-based textiles.[1] It functions via a P-N synergism that outperforms simple phosphate
salts.[1]

Mechanism of Action

Upon exposure to fire (>250°C), the compound undergoes a multi-stage endothermic

decomposition:[1]
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e Gas Phase (Dilution): Release of Ammonia (

) and Water vapor dilutes combustible gases and oxygen near the surface.[1]

e Condensed Phase (Charring): The phosphate moiety dehydrates to form Polyphosphoric
Acid.[1] This acid phosphorylates the cellulose hydroxyl groups, catalyzing dehydration over
depolymerization.[1]

« Insulation: The resulting carbonaceous char acts as a thermal barrier, preventing further heat
transfer to the substrate.[1]

Comparative Efficacy

Feature Monoguanidine Phosphate Diguanidine Phosphate
Nitrogen Content ~26% ~40%

Phosphorus Content ~20% ~14%

pH Stability Acidic (pH ~4.[1]5) Neutral (pH ~7.[1]5)

Can degrade cellulose over )
Substrate Impact ) i ] Non-degrading (Buffer effect)
time (acid hydrolysis)

Insight: The neutral pH of Diguanidine Phosphate makes it superior for preserving the
mechanical strength of paper and wood over long-term storage, unlike the acidic monobasic
form.[1]
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Figure 3: P-N Synergistic Flame Retardant Mechanism.[1]

Safety & Handling (SDS Summary)

While less corrosive than its acidic counterparts, Diguanidine Phosphate requires standard
laboratory safety protocols.[1]

o GHS Classification: Warning.[1][5]
e Hazard Statements:
o H302: Harmful if swallowed.[1]
o H319: Causes serious eye irritation.[1]

o Storage: Hygroscopic. Store in a desiccator or tightly sealed container.
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+ Disposal: Dissolve in water and neutralize before disposal; high phosphate content can
cause eutrophication in water systems.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Diguanidine Phosphate: Technical Identification &
Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588332#diguanidine-phosphate-cas-number-and-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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